2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-[2-(2-pyridinyl)ethyl]acetamide

• IUPAC Name: 2-[1-[(2-ethoxyphenyl)methyl]-3-oxopiperazin-2-yl]-N-(2-pyridin-2-ylethyl)acetamide
• InChI: InChI=1S/C22H28N4O3/c1-2-29-20-9-4-3-7-17(20)16-26-14-13-25-22(28)19(26)15-21(27)24-12-10-18-8-5-6-11-23-18/h3-9,11,19H,2,10,12-16H2,1H3,(H,24,27)(H,25,28)
• InChI Key: BAGHUKRQPJUHNX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1CN2CCNC(=O)C2CC(=O)NCCC3=CC=CC=N3
• Molecular Formula: C22H28N4O3
• Molecular Weight: 396.5 g/mol

Description

2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-[2-(2-pyridinyl)ethyl]acetamide, also known as EPEA, is a chemical compound that has been extensively studied for its potential applications in scientific research. EPEA is a piperazine derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-[2-(2-pyridinyl)ethyl]acetamide is not fully understood, but it is believed to involve the modulation of certain neurotransmitters in the brain. This compound has been shown to have an affinity for serotonin and dopamine receptors, which are involved in a variety of physiological and psychological processes. By modulating these receptors, this compound may be able to affect a wide range of physiological and psychological processes.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In animal studies, this compound has been shown to have anxiolytic and antidepressant effects, as well as anti-inflammatory and antinociceptive effects. This compound has also been shown to have a neuroprotective effect, which may make it useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-[2-(2-pyridinyl)ethyl]acetamide in lab experiments is its specificity for certain receptors in the brain. This makes it a useful tool for studying the effects of drugs and other compounds on these receptors. However, one limitation of using this compound is that it may not accurately reflect the effects of drugs and other compounds on these receptors in vivo.

Future Directions

There are many potential future directions for research involving 2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-[2-(2-pyridinyl)ethyl]acetamide. One promising area of research involves the use of this compound in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This compound's neuroprotective effects may make it a useful tool in the development of new treatments for these diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.

Synthesis Methods

The synthesis of 2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-[2-(2-pyridinyl)ethyl]acetamide involves the reaction of 2-(2-pyridinyl)ethylamine with 2-ethoxybenzaldehyde, followed by the addition of piperazine and acetic anhydride. The resulting compound is then purified using column chromatography. The synthesis of this compound has been well-documented and is a relatively straightforward process.

Scientific Research Applications

2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-[2-(2-pyridinyl)ethyl]acetamide has been studied extensively for its potential applications in scientific research. One of the most promising areas of research involves the use of this compound as a tool for studying the function of the central nervous system. This compound has been shown to have an affinity for certain receptors in the brain, which makes it a useful tool for studying the effects of drugs and other compounds on these receptors.